Cas no 765-30-0 (cyclopropanamine)

• Product Name: cyclopropanamine
• CAS No: 765-30-0
• MF: C₃H₇N
• MW: 57.0943806171417
• MDL: MFCD00001301
• CID: 39792
• PubChem ID: 24858041
• Update Time: 2025-12-30

cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropylamine
• AMINOTRIMETHYLENE
• AURORA KA-2551
• Cyloprolylamine
• Cyclopropyl amine(CPA)
• Cydopropylamine
• 1-Cyclopropanamine
• Cyclopropanecarboxylic acid
• 1,2-Ethanediamine,N-cyclopropyl
• c-propyl amine
• cyclopropanamine
• cyclopropyl-amine
• CYCLOPROPYLAMINE W
• cyclopropylethylenediamine
• cyclopropylNH2
• N-Cyclopropyl-aethylendiamin
• N-cyclopropylethane-1,2-diamine
• O STABILIZING AGENT
• STABILIZING AGENT
• Aminocyclopropane
• cyclopropyl amine
• Cyclopropylamine, 98%
• 8PR8XTH1X1
• HTJDQJBWANPRPF-UHFFFAOYSA-N
• Cyclopropylamine, 99%
• cyclopropanamin
• cylopropylamine
• cyclopropyamine
• cyclopropylamin
• Cycloproplyamine
• cyclopropyl amin
• Cyclopropaneamine
• Cyclopropylarnine
• N-cyclopropylamine
• 3-cyclopropylamine
• CYCLOPROPANE AMINE
• C3H7N
• KSC379C8B
• PB47448
• P19977
• STR00451
• GEO-00889
• CS-D1450
• NSC56127
• NS00004424
• AM804333
• CHEBI:34660
• EC 212-142-2
• HTJDQJBWANPRPF-UHFFFAOYSA-
• UNII-8PR8XTH1X1
• F2190-0503
• MFCD28009728
• Cyclopropanamine-d5
• AKOS000119334
• Q1147604
• Cyclopropyl--d4-aMine
• MFCD00001301
• SY344664
• EINECS 212-142-2
• EN300-21353
• J-520185
• NSC-56127
• InChI=1/C3H7N/c4-3-1-2-3/h3H,1-2,4H2
• NSC 56127
• DTXSID9061099
• BP-10575
• 765-30-0
• cyclopropane, amino-
• Aminocyclopropane; Cyclopropanamine; NSC 56127
• STL168345
• DB-000670
• FC37736
• DTXCID8047890
• 212-142-2

• MDL： MFCD00001301
• Inchi： 1S/C3H7N/c4-3-1-2-3/h3H,1-2,4H2
• InChI Key： HTJDQJBWANPRPF-UHFFFAOYSA-N
• SMILES： NC1CC1
• BRN： 741858

Computed Properties

• Exact Mass: 57.05780
• Monoisotopic Mass: 57.057849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 22.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless volatile liquid
• Density: 0.824 g/mL at 25 °C(lit.)
• Melting Point: -50 ºC
• Boiling Point: 50°C
• Flash Point: Fahrenheit: 33.8 ° f
  Celsius: 1 ° c
  
• Refractive Index: n20/D 1.420(lit.)
• Water Partition Coefficient: Miscible with water, ethanol,ether and chloroform.
• PSA: 26.02000
• LogP: 0.80780
• Vapor Pressure: 4.67 psi ( 20 °C)
• Sensitiveness: Lachrymatory
• Solubility: Soluble in water and ethanol.

cyclopropanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H302,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-22-34
• Safety Instruction： S16-S26-S36/37/39-S45
• RTECS：GZ0685500
• Hazardous Material Identification：
• HazardClass：3 (8)
• PackingGroup：II
• TSCA：T
• Storage Condition：Store at room temperature
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R22; R34
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on cyclopropanamine

Cyclopropanamine (CAS No. 765-30-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound Cyclopropanamine, identified by the Chemical Abstracts Service Number (CAS No.) 765-30-0, represents a significant molecule in the realm of organic chemistry and pharmaceutical innovation. This cyclic amine has garnered considerable attention due to its unique structural properties and potential applications in drug development, agrochemical synthesis, and material science. The three-membered ring structure of cyclopropanamine imparts distinct reactivity and electronic characteristics, making it a versatile intermediate in synthetic chemistry.

Historically, the study of heterocyclic amines has been a cornerstone in medicinal chemistry, with compounds like cyclopropanamine offering novel scaffolds for pharmacological intervention. Recent advancements in computational chemistry and molecular modeling have further elucidated the structural-activity relationships (SAR) of this compound, providing insights into its interactions with biological targets. These studies have highlighted the compound's potential as a precursor for designing small-molecule inhibitors with therapeutic relevance.

In the context of pharmaceutical research, cyclopropanamine has been explored for its role in developing novel antibiotics and anti-inflammatory agents. The cyclic structure enhances metabolic stability while allowing for modifications that can fine-tune pharmacokinetic profiles. For instance, derivatives of cyclopropanamine have shown promise in inhibiting bacterial enzymes by mimicking natural substrates, thereby disrupting pathogenic mechanisms.

The synthesis of cyclopropanamine involves multi-step organic reactions, often starting from readily available precursors such as cyclopropane derivatives or amino acids. Catalytic hydrogenation and nucleophilic substitution are common methodologies employed to introduce the amine functionality into the cyclopropane ring. Innovations in green chemistry have also led to more sustainable synthetic routes, reducing waste and energy consumption without compromising yield or purity.

One of the most intriguing aspects of cyclopropanamine is its reactivity as a nucleophile, which can be harnessed in cross-coupling reactions to form more complex molecules. This property has been leveraged in the development of biaryl compounds, which are prevalent in many bioactive molecules. Furthermore, the compound's ability to participate in metal-catalyzed reactions has opened new avenues for constructing intricate molecular architectures relevant to drug discovery.

The pharmacological profile of cyclopropanamine has been extensively studied through both in vitro and in vivo assays. Initial reports suggested its potential as a neuroprotective agent due to its ability to modulate neurotransmitter activity. More recent research has expanded its therapeutic scope to include anti-cancer applications, where derivatives have demonstrated efficacy in inhibiting key signaling pathways involved in tumor growth. These findings underscore the compound's versatility as a pharmacophore.

In material science, the unique properties of cyclopropanamine have found applications in polymer chemistry. Its incorporation into polymer backbones enhances thermal stability and mechanical strength, making it valuable for high-performance materials used in aerospace and automotive industries. Additionally, functionalized derivatives exhibit interesting liquid crystal properties, contributing to advancements in display technologies.

The environmental impact of synthesizing and utilizing cyclopropanamine has also been a focus of contemporary research. Efforts to develop biodegradable derivatives and solvent-free reaction conditions align with global initiatives toward sustainable chemical practices. Such innovations not only reduce ecological footprints but also improve cost-efficiency by minimizing waste disposal expenses.

The future prospects for Cyclopropanamine (CAS No. 765-30-0) are promising, with ongoing studies exploring its role in emerging fields such as nanotechnology and biomedicine. Its ability to form stable complexes with metal ions makes it a candidate for drug delivery systems targeting specific pathological conditions. Moreover, interdisciplinary approaches combining organic synthesis with bioinformatics are expected to uncover new applications that were previously unexplored.

In conclusion, the compound Cyclopropanamine, characterized by CAS No. 765-30-0, stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications span pharmaceuticals, materials science, and environmental chemistry, demonstrating its significance as both a research tool and a practical material. As scientific methodologies continue to evolve, the potential uses for this remarkable molecule are bound to expand further.